Cas no 88653-52-5 (Bicyclo[2.2.1]heptan-2-one, 4-methoxy-1,7,7-trimethyl-)

• Product name: Bicyclo[2.2.1]heptan-2-one, 4-methoxy-1,7,7-trimethyl-
• CAS No: 88653-52-5
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 625401
• PubChem ID: 572108

Bicyclo[2.2.1]heptan-2-one, 4-methoxy-1,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one, 4-methoxy-1,7,7-trimethyl-
• 4-methoxy-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one
• DTXSID10341294
• 4-Methoxy-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one #
• 88653-52-5
• OMSCLXZYTCFKNY-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H18O2/c1-9(2)10(3)5-6-11(9,13-4)7-8(10)12/h5-7H2,1-4H3
• InChI Key： OMSCLXZYTCFKNY-UHFFFAOYSA-N
• SMILES： CC1(C2(CCC1(CC2=O)OC)C)C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 1.5